Cas no 40731-89-3 (2-[(E)-2-(9,10-dioxoanthracen-2-yl)ethenyl]anthracene-9,10-dione)

• Product Name: 2-[(E)-2-(9,10-dioxoanthracen-2-yl)ethenyl]anthracene-9,10-dione
• CAS No: 40731-89-3
• MF: C₃₀H₁₆O₄
• MW: 440.445648193359
• CID: 2667737
• PubChem ID: 50741785
• Update Time: 2025-04-21

2-[(E)-2-(9,10-dioxoanthracen-2-yl)ethenyl]anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(E)-1,2-Ethenediyl]bis(9,10-anthraquinone)
• 2-[2-(9,10-dioxoanthracen-2-yl)ethenyl]anthracene-9,10-dione
• 40731-89-3
• 2-[(E)-2-(9,10-dioxoanthracen-2-yl)ethenyl]anthracene-9,10-dione

• Inchi： 1S/C30H16O4/c31-27-19-5-1-3-7-21(19)29(33)25-15-17(11-13-23(25)27)9-10-18-12-14-24-26(16-18)30(34)22-8-4-2-6-20(22)28(24)32/h1-16H/b10-9+
• InChI Key： CGLDLDBFLNXMGE-MDZDMXLPSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(/C=C/C3C=CC4C(C5C=CC=CC=5C(C=4C=3)=O)=O)=CC=21)=O

Computed Properties

• Exact Mass: 440.10485899Da
• Monoisotopic Mass: 440.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 68.3Ų